3-Amino-2-(1-methyl-1H-pyrazol-4-yl)propanoic acid

• Molecular Formula: C7H11N3O2
• Molecular Weight: 169.18 g/mol
• SMILES: CN1C=C(C=N1)C(CN)C(=O)O
• InChI: InChI=1S/C7H11N3O2/c1-10-4-5(3-9-10)6(2-8)7(11)12/h3-4,6H,2,8H2,1H3,(H,11,12)
• InChIKey: PUVNUGIOTGYXRV-UHFFFAOYSA-N

3-Amino-2-(1-methyl-1H-pyrazol-4-yl)propanoic Acid: Identity and Availability

The compound 3-Amino-2-(1-methyl-1H-pyrazol-4-yl)propanoic acid (CAS 1477918-78-7) is a non-proteinogenic beta-amino acid featuring a 1-methylpyrazole substituent and a molecular weight of 169.18 g/mol . Its amine group is positioned on the beta-carbon, distinguishing it structurally from common alpha-amino acid analogs. Commercial availability is documented for use as a research chemical building block, with routine purity of 95% and computed molecular descriptors including a Topological Polar Surface Area (TPSA) of 81.14 Ų and a LogP of -0.453 .

Beta-amino acid building block Supports peptidomimetic synthesis workflows

1-Methylpyrazole substituent Enables heterocyclic scaffold diversification

Non-proteinogenic backbone May support protease-resistance studies

Why This Pyrazole Beta-Amino Acid Cannot Be Replaced by Analogs

Direct replacement of 3-Amino-2-(1-methyl-1H-pyrazol-4-yl)propanoic acid with structurally similar pyrazole-containing amino acids is not valid. First, its beta-amino acid backbone confers a distinct molecular geometry and, at a class level, is associated with enhanced resistance to metabolic degradation compared to standard alpha-amino acids [1]. Second, even minor regioisomeric or linker variations can drastically alter key physicochemical properties. For instance, simply shifting the amino group to the alpha-carbon yields a different isomer with a computed XLogP3-AA of -3.1 [2], which is significantly more hydrophilic than this compound's LogP of -0.453 . Such a lipophilicity shift directly impacts critical parameters for both in vitro assay behavior and in vivo drug-likeness, making blind substitution a source of experimental irreproducibility.

Beta-amino acid backbone may shift proteolytic stability context vs. alpha-amino acid analogs; class-level data suggests altered peptide half-life.

Regioisomeric shift in amino position may alter lipophilicity, potentially influencing membrane permeability and assay outcomes.

• [1] Merck KGaA. DPP-4 Cleaves α/β-Peptide Bonds: Substrate Specificity and Half-Lives. Sigma-Aldrich Technical Article, 2020. View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary for CID 18784710, 2-Amino-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid. https://pubchem.ncbi.nlm.nih.gov/compound/18784710 View Source

Quantitative Differentiation Evidence

Enhanced Lipophilicity vs. Alpha-Amino Acid Isomer

This beta-amino acid exhibits a significantly higher computed LogP compared to its alpha-amino acid regioisomer. While 2-Amino-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid has a computed XLogP3-AA of -3.1 [1], the target compound's computed LogP is -0.453 . This over 2.5 log unit difference indicates substantially greater lipophilicity, suggesting improved passive membrane permeability potential.

Lipophilicity Context

Cross-study comparable

LogP shift >2.5 units vs alpha-isomer

May influence cell-permeability ranking

Values from different prediction methods

Evidence Dimension	Predicted lipophilicity (LogP)
Target Compound Data	LogP = -0.453
Comparator Or Baseline	2-Amino-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid (CAS 1163680-59-8); XLogP3-AA = -3.1
Quantified Difference	A shift of more than 2.5 log units towards greater lipophilicity.
Conditions	Computational prediction (method unspecified for target; XLogP3 for comparator). These values are from different prediction algorithms and are cross-study comparable, not a head-to-head measurement.

Why This Matters

Lipophilicity is a key determinant of membrane permeability and oral bioavailability. A difference of this magnitude can be the deciding factor between a lead compound that is cell-permeable and one that is not.

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 18784710, 2-Amino-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid. Property: XLogP3-AA. https://pubchem.ncbi.nlm.nih.gov/compound/18784710 View Source

Beta-Amino Acid Backbone for Proteolytic Stability

The amine group's location on the beta-carbon places this compound in the beta-amino acid class. Research has demonstrated that incorporating beta-amino acids into peptides leads to remarkable proteolytic stability, as they are not recognized by common endogenous proteases that target alpha-peptide bonds [1]. This stands in contrast to the 2-amino isomers, which share the labile backbone structure of standard alpha-amino acids.

Proteolytic Stability

Class-level inference

Beta-amino acid class resists common proteases

Supports stability screening studies

No direct assay data for this compound

Evidence Dimension	General metabolic stability class effect
Target Compound Data	3-Amino-2-(1-methyl-1H-pyrazol-4-yl)propanoic acid (beta-amino acid)
Comparator Or Baseline	2-Amino-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid (alpha-amino acid) and other standard alpha-amino acids
Quantified Difference	Not quantified for this specific compound; evidence supports the class-level principle that beta-amino acids can confer protease resistance.
Conditions	General class property of beta-amino acids, as established by multiple studies on similar scaffolds. No direct assay data exists for this specific compound.

Why This Matters

For buyers designing metabolically stable peptide-based probes or therapeutics, starting from a beta-amino acid scaffold can preemptively address a common failure point in drug development: rapid proteolytic clearance.

• [1] Merck KGaA. DPP-4 Cleaves α/β-Peptide Bonds: Substrate Specificity and Half-Lives. Sigma-Aldrich Technical Article, 2020. View Source

Recommended Procurement and Application Scenarios

Metabolically Stable Peptidomimetic Development

When designing peptide-based ligands or probes intended for extended exposure in biological media, the inherent protease resistance of beta-amino acids is a critical advantage [1]. Procuring this compound provides a starting block that incorporates this class-level stability benefit into the final molecule, a strategy precluded by using standard alpha-amino acid analogs.

Lipophilic Derivatives for Cell-Based Assays

A compound's ability to cross cellular membranes is imperative for target engagement studies in living cells. The significantly higher predicted lipophilicity of this compound (LogP -0.453 ) compared to its alpha-amino acid regioisomer (XLogP3-AA -3.1 [2]) makes it a more promising scaffold for synthesizing cell-permeable probes.

Pharmacophore Modeling and Scaffold Hopping

Its distinct beta-amino acid backbone alters both the geometry and electrostatic profile of the molecule. This structural deviation from the typical alpha-amino acid can be strategically employed in scaffold-hopping campaigns to explore new chemical space without the penalty of increased rotatable bonds that comes with a methylene linker, as seen in analogs like 3-Amino-2-[(1-methyl-1H-pyrazol-4-yl)methyl]propanoic acid.

Application

Selection Property

Validation Focus

Peptidomimetic stability research

Beta-amino acid backbone (class-level stability)

Peptide half-life in biological media

Cell-permeability probe synthesis

Higher lipophilicity than alpha-amino acid regioisomer

Membrane permeability assay comparison

Scaffold diversification studies

Non-proteinogenic geometry and pyrazole substituent

Structure-activity relationship (SAR) exploration

• [1] Merck KGaA. DPP-4 Cleaves α/β-Peptide Bonds: Substrate Specificity and Half-Lives. Sigma-Aldrich Technical Article, 2020. View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary for CID 18784710, 2-Amino-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid. Property: XLogP3-AA. https://pubchem.ncbi.nlm.nih.gov/compound/18784710 View Source